6-ethyl 3-methyl 2-(2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C21H22N2O7S/c1-3-28-21(26)23-7-6-13-16(11-23)31-19(17(13)20(25)27-2)22-18(24)12-4-5-14-15(10-12)30-9-8-29-14/h4-5,10H,3,6-9,11H2,1-2H3,(H,22,24)
• InChI Key: DHVRPGDKRSLQRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C21H22N2O7S
• Molecular Weight: 446.5 g/mol
• CAS No.: 864926-25-0

Description

6-ethyl 3-methyl 2-(2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C21H22N2O7S and its molecular weight is 446.47. The purity is usually 95%.
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Scientific Research Applications

Overview of Related Research

The application potential of chemical compounds with complex structures, similar to the one inquired, often spans across various fields including pharmaceuticals, materials science, and environmental studies. For instance, the study of parabens, which are esters of para-hydroxybenzoic acid, reveals their widespread use as preservatives and their presence in environmental samples due to their persistence and bioaccumulation potential. This research underscores the importance of understanding the environmental fate and behavior of chemically similar compounds (Haman et al., 2015).

Chemical Variability and Properties

The exploration of variability in chemical structures, such as those found in 2,6-bis-(benzimidazol-2-yl)-pyridine and related complexes, highlights the vast potential for synthesizing compounds with tailored properties for specific applications. These investigations provide insights into the preparation, properties, and applications of such compounds, suggesting the possibility of designing novel materials with desired functionalities (Boča et al., 2011).

Advanced Applications in Environmental Remediation

Another relevant field is the use of redox mediators in conjunction with oxidoreductive enzymes for the treatment of organic pollutants, demonstrating the potential of chemically complex compounds in environmental remediation efforts. This approach enhances the efficiency of degrading persistent organic compounds in wastewater, showcasing the application of advanced chemical processes in tackling environmental pollution (Husain & Husain, 2007).

Optoelectronic Material Development

Research into quinazolines and pyrimidines for optoelectronic materials illustrates the intersection of organic chemistry and material science. The development of novel materials for electronic devices and luminescent elements from chemically complex compounds like the one could have significant implications for the advancement of technology (Lipunova et al., 2018).